Cas no 2137585-05-6 ((4-ethyl-5-methyl-4H-1,2,4-triazol-3-yl)methanethiol)

• Product Name: (4-ethyl-5-methyl-4H-1,2,4-triazol-3-yl)methanethiol
• CAS No: 2137585-05-6
• MF: C₆H₁₁N₃S
• MW: 157.236639261246
• CID: 6034270
• PubChem ID: 165949144
• Update Time: 2025-05-21

(4-ethyl-5-methyl-4H-1,2,4-triazol-3-yl)methanethiol Chemical and Physical Properties

Names and Identifiers

• (4-ethyl-5-methyl-4H-1,2,4-triazol-3-yl)methanethiol
• EN300-1085747
• 2137585-05-6

• Inchi： InChI=1S/C6H11N3S/c1-3-9-5(2)7-8-6(9)4-10/h10H,3-4H2,1-2H3
• InChI Key： VSMOBHATTLNONI-UHFFFAOYSA-N
• SMILES： SCC1=NN=C(C)N1CC

Computed Properties

• Exact Mass: 157.06736854g/mol
• Monoisotopic Mass: 157.06736854g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 109
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 31.7Ų

Additional information on (4-ethyl-5-methyl-4H-1,2,4-triazol-3-yl)methanethiol

The Compound CAS No 2137585-05-6: (4-Ethyl-5-Methyl-4H-1,2,4-Triazol-3-Yl)Methanethiol

(4-Ethyl-5-Methyl-4H-1,2,4-Triazol-3-Yl)Methanethiol, identified by the CAS registry number 2137585-05-6, is a compound of significant interest in the field of organic chemistry. This compound belongs to the class of triazole derivatives, which have been extensively studied due to their diverse applications in pharmaceuticals, agrochemicals, and materials science. The structure of this compound consists of a triazole ring substituted with ethyl and methyl groups at positions 4 and 5, respectively, along with a methanethiol group attached at position 3. This unique combination of substituents imparts distinctive chemical properties to the molecule.

The synthesis of (4-Ethyl-5-Methyl-4H-1,2,4-Triazol-3-Yl)Methanethiol typically involves multi-step reactions that include nucleophilic substitution and cyclization processes. Recent advancements in catalytic methods have enabled more efficient and selective syntheses of such triazole derivatives. For instance, the use of transition metal catalysts has been reported to significantly enhance the yield and purity of the product. These improvements are crucial for scaling up production in industrial settings while maintaining high-quality standards.

One of the most notable applications of this compound lies in its potential as a building block for more complex molecules. The triazole ring is known for its ability to form stable bonds with various functional groups, making it an ideal scaffold for drug design. Recent studies have explored its role in developing new antibiotics and anticancer agents. For example, researchers have reported that derivatives of this compound exhibit potent inhibitory activity against certain enzymes associated with cancer cell proliferation.

In addition to its pharmacological applications, (4-Ethyl-5-Methyl-4H-1,2,4-Triazol-3-Yl)Methanethiol has shown promise in materials science. Its sulfur-containing methanethiol group contributes to its ability to act as a coordinating ligand in metal complexes. This property has been leveraged in the development of new catalysts for organic transformations. For instance, recent research highlights its use in asymmetric catalysis for the synthesis of chiral compounds, which are essential in pharmaceutical manufacturing.

The chemical stability and reactivity of this compound are also areas of active research. Studies have shown that the presence of electron-donating groups like ethyl and methyl on the triazole ring enhances its reactivity towards nucleophilic attacks. This makes it a valuable intermediate in various organic reactions. Furthermore, its stability under different pH conditions has been evaluated, providing insights into its suitability for use in diverse chemical environments.

From an environmental perspective, understanding the degradation pathways of (4-Ethyl-5-Methyl-4H-1,2,4-Triazol-3-Yl)Methanethiol is critical for assessing its potential impact on ecosystems. Recent investigations have focused on microbial degradation mechanisms and photodegradation processes. These studies aim to develop strategies for minimizing environmental contamination during industrial processes involving this compound.

In conclusion, (4-Ethyl-5-Methyl-4H-1,2,4-Triazol-3-Yl)Methanethiol (CAS No 2137585-05-) is a versatile compound with a wide range of applications across multiple disciplines. Its unique chemical structure and functional groups make it a valuable tool in drug discovery, materials science, and catalysis. Ongoing research continues to uncover new insights into its properties and potential uses, underscoring its importance as a key player in modern chemistry.